Cas no 5101-44-0 (2-Ethynylphenol)

• Product Name: 2-Ethynylphenol
• CAS No: 5101-44-0
• MF: C₈H₆O
• MW: 118.132642269135
• MDL: MFCD00078394
• CID: 369225
• PubChem ID: 138415
• Update Time: 2025-10-29

2-Ethynylphenol Chemical and Physical Properties

Names and Identifiers

• 2-Ethynylphenol
• 2-Ethynyl-Phenol
• C8H6O
• Phenol, 2-ethynyl-
• (2-Hydroxyphenyl)acetylene
• FT-0602695
• Phenol,2-ethynyl-
• o-ethynylphenol
• o-Hydroxyphenylacetylene
• MFCD00078394
• EN300-316874
• SY032039
• SCHEMBL596947
• W-202918
• A871398
• KTLQDZRFPKXZSB-UHFFFAOYSA-N
• AKOS006239521
• DTXSID70199016
• 5101-44-0
• 1-ethynyl-2-hydroxybenzene
• CS-W013600
• 2-hydroxyphenyl acetylene
• AS-10479
• 2-hydroxyphenylacetylene
• DB-006111

• MDL： MFCD00078394
• Inchi： 1S/C8H6O/c1-2-7-5-3-4-6-8(7)9/h1,3-6,9H
• InChI Key： KTLQDZRFPKXZSB-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C#C

Computed Properties

• Exact Mass: 118.04200
• Monoisotopic Mass: 118.041864811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 200.9℃ at 760 mmHg
• PSA: 20.23000
• LogP: 1.37350

2-Ethynylphenol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：3261
• HazardClass：8
• PackingGroup：Ⅱ
• Storage Condition：Sealed in dry,Room Temperature(BD74753)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Ethynylphenol

Comprehensive Overview of 2-Ethynylphenol (CAS No. 5101-44-0): Properties, Applications, and Industry Insights

2-Ethynylphenol (CAS No. 5101-44-0) is an organic compound featuring a phenol group substituted with an ethynyl moiety at the ortho position. This structural configuration endows it with unique reactivity, making it a valuable intermediate in synthetic chemistry. The compound’s molecular formula (C₈H₆O) and molecular weight (118.13 g/mol) are critical for researchers designing catalytic reactions or polymer frameworks. Its boiling point (~210°C) and solubility in polar solvents like ethanol and acetone are frequently cited in industrial applications.

In recent years, 2-Ethynylphenol has gained attention for its role in click chemistry and metal-organic frameworks (MOFs), aligning with trends in sustainable material science. Users often search for "2-Ethynylphenol synthesis" or "CAS 5101-44-0 applications," reflecting demand for eco-friendly synthetic routes. The compound’s ability to participate in Huisgen cycloaddition (a copper-catalyzed reaction) makes it pivotal for designing bioconjugates and pharmaceutical scaffolds—topics trending in drug discovery forums.

From an industrial perspective, 2-Ethynylphenol serves as a precursor for flavonoid derivatives and UV stabilizers, addressing concerns about polymer degradation under sunlight. Searches for "phenolic antioxidants" and "high-performance additives" often intersect with discussions about this compound. Its electrophilic aromatic substitution potential also fuels research in conductive polymers, a hotspot for flexible electronics innovation.

Environmental and safety profiles are another focus area. While not classified as hazardous under major regulatory frameworks, proper handling protocols (e.g., glove use, ventilation) are emphasized in MSDS documents. Queries like "2-Ethynylphenol stability" or "storage conditions CAS 5101-44-0" highlight user interest in long-term usability. Analytical methods such as HPLC and GC-MS are commonly employed for purity verification, ensuring compliance with laboratory standards.

The compound’s versatility extends to agrochemical research, where its derivatives contribute to plant growth regulators. This aligns with global interest in sustainable agriculture, as seen in searches for "green chemistry in agrochemicals." Additionally, its photophysical properties are explored for sensors and OLED materials, tapping into the renewable energy discourse.

In summary, 2-Ethynylphenol (CAS No. 5101-44-0) bridges multiple scientific domains—from organic synthesis to advanced materials. Its relevance in cutting-edge research and industrial processes ensures continued interest, driven by both academic curiosity and practical demands. For those exploring "phenolic compounds with alkyne groups" or "CAS 5101-44-0 suppliers," this compound offers a compelling case study in functional molecule design.